Cas no 1267093-87-7 (4-(Morpholin-4-yl)benzene-1-carboximidamide hydrochloride)

• Product Name: 4-(Morpholin-4-yl)benzene-1-carboximidamide hydrochloride
• CAS No: 1267093-87-7
• MF: C₁₁H₁₆ClN₃O
• MW: 241.717241287231
• MDL: MFCD19300053
• CID: 1026673
• Update Time: 2025-06-10

4-(Morpholin-4-yl)benzene-1-carboximidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Morpholin-4-yl)benzene-1-carboximidamide hydrochloride
• 4-morpholin-4-ylbenzenecarboximidamide,hydrochloride

• MDL： MFCD19300053
• Inchi： 1S/C11H15N3O.ClH/c12-11(13)9-1-3-10(4-2-9)14-5-7-15-8-6-14;/h1-4H,5-8H2,(H3,12,13);1H
• InChI Key： GRUXDNFJXQHUDZ-UHFFFAOYSA-N
• SMILES： Cl.O1CCN(C2C=CC(C(=N)N)=CC=2)CC1

Computed Properties

• Exact Mass: 241.09800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 62.34000
• LogP: 2.47430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 4-(Morpholin-4-yl)benzene-1-carboximidamide hydrochloride

Research Briefing on 4-(Morpholin-4-yl)benzene-1-carboximidamide hydrochloride (CAS: 1267093-87-7)

4-(Morpholin-4-yl)benzene-1-carboximidamide hydrochloride (CAS: 1267093-87-7) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutic agents. This briefing consolidates the latest research findings, focusing on its synthesis, pharmacological properties, and potential applications in drug discovery.

The compound belongs to the class of amidine derivatives, which are known for their diverse biological activities. Its structural features, including the morpholine ring and the amidine group, make it a versatile scaffold for the design of inhibitors targeting various enzymes and receptors. Recent literature suggests that 4-(Morpholin-4-yl)benzene-1-carboximidamide hydrochloride has been investigated for its role in modulating protein-protein interactions and enzyme activity, particularly in the context of inflammatory and oncological pathways.

One of the key areas of research involves the synthesis and optimization of 4-(Morpholin-4-yl)benzene-1-carboximidamide hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) described an efficient synthetic route with improved yield and purity, which is critical for scaling up production for preclinical and clinical studies. The study also emphasized the importance of controlling reaction conditions to minimize by-products and ensure reproducibility.

Pharmacological evaluations have revealed promising results. In vitro assays demonstrated that the compound exhibits potent inhibitory activity against certain kinases involved in cell proliferation and inflammation. For instance, it showed significant activity against p38 MAP kinase, a target implicated in inflammatory diseases such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD). These findings were further supported by molecular docking studies, which highlighted the compound's ability to bind to the ATP-binding site of the kinase, thereby inhibiting its activity.

In addition to its kinase inhibitory properties, 4-(Morpholin-4-yl)benzene-1-carboximidamide hydrochloride has been explored for its potential as an antiviral agent. Preliminary studies indicated that it could interfere with the replication machinery of certain RNA viruses, although further validation in animal models is required. This opens up new avenues for research, particularly in the context of emerging viral infections.

Despite these promising findings, challenges remain. The compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties, needs further optimization to enhance its bioavailability and reduce potential toxicity. Recent efforts have focused on structural modifications to improve its metabolic stability and solubility, as reported in a 2023 study in Bioorganic & Medicinal Chemistry Letters.

In conclusion, 4-(Morpholin-4-yl)benzene-1-carboximidamide hydrochloride represents a compound of high interest in medicinal chemistry, with potential applications in inflammation, oncology, and virology. Ongoing research aims to address its limitations and explore its full therapeutic potential. Future studies should focus on in vivo efficacy and safety assessments to advance its development as a drug candidate.